1-(4-isobutoxyphenyl)-2-phenyl-3-(1-pyrrolidinyl)-1-propanol hydrochloride

• IUPAC Name: 1-[4-(2-methylpropoxy)phenyl]-2-phenyl-3-pyrrolidin-1-ylpropan-1-ol;hydrochloride
• InChI: InChI=1S/C23H31NO2.ClH/c1-18(2)17-26-21-12-10-20(11-13-21)23(25)22(16-24-14-6-7-15-24)19-8-4-3-5-9-19;/h3-5,8-13,18,22-23,25H,6-7,14-17H2,1-2H3;1H
• InChI Key: HCKMJXWEQJWTRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(C(CN2CCCC2)C3=CC=CC=C3)O.Cl
• Molecular Formula: C23H32ClNO2
• Molecular Weight: 390.0 g/mol

Description

1-(4-isobutoxyphenyl)-2-phenyl-3-(1-pyrrolidinyl)-1-propanol hydrochloride is a chemical compound that has been of great interest to the scientific community due to its potential therapeutic applications. This compound is also known as IPPH and is classified as a research chemical. The purpose of

Mechanism of Action

IPPH is believed to work by blocking the reuptake of dopamine and norepinephrine, two neurotransmitters that are involved in the regulation of attention, motivation, and mood. By increasing the levels of these neurotransmitters in the brain, IPPH may improve cognitive function and reduce symptoms of ADHD.
Biochemical and Physiological Effects:
IPPH has been shown to increase wakefulness, alertness, and focus in both animal and human studies. It has also been shown to increase heart rate and blood pressure, which are common side effects of stimulants. However, the exact biochemical and physiological effects of IPPH are still not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using IPPH in lab experiments is that it is relatively easy to synthesize and is readily available from research chemical suppliers. However, one limitation is that there is still limited information available on its pharmacological properties and potential side effects.

Future Directions

There are several potential future directions for research on IPPH. One area of interest is the development of novel medications for the treatment of ADHD and other cognitive disorders. Another area of interest is the study of IPPH as a potential cognitive enhancer for healthy individuals. Additionally, more research is needed to fully understand the pharmacological properties and potential side effects of IPPH.

Synthesis Methods

IPPH can be synthesized through a multistep process that involves the reaction of 4-isobutoxybenzaldehyde with 1-phenyl-1-propanol in the presence of a Lewis acid catalyst. The resulting intermediate is then reacted with pyrrolidine and hydrochloric acid to produce IPPH.

Scientific Research Applications

IPPH has been studied extensively for its potential therapeutic applications, particularly in the treatment of attention deficit hyperactivity disorder (ADHD). Several studies have shown that IPPH has a similar pharmacological profile to methylphenidate, a commonly prescribed medication for ADHD. IPPH has also been studied for its potential use as a cognitive enhancer and as an alternative to traditional stimulants.